Cas no 2228444-03-7 (2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid
• CAS No: 2228444-03-7
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5927352
• PubChem ID: 165658377
• Update Time: 2025-06-13

2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid
• 2228444-03-7
• EN300-1878197

• Inchi： 1S/C13H15N3O3/c1-13(2,11(17)12(18)19)10-8-16(15-14-10)9-6-4-3-5-7-9/h3-8,11,17H,1-2H3,(H,18,19)
• InChI Key： LHORKOIVDJYZIO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid

Comprehensive Overview of 2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 2228444-03-7)

2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 2228444-03-7) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a hydroxybutanoic acid backbone with a phenyl-1,2,3-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2228444-03-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The compound’s hydroxy acid functionality is particularly noteworthy, as it aligns with the growing demand for bioactive molecules in skincare and anti-aging formulations. Recent trends in cosmeceutical research highlight the importance of such derivatives for their potential antioxidant and collagen-stimulating properties. Additionally, the 1,2,3-triazole ring in its structure is a hallmark of click chemistry, a field that has revolutionized drug design due to its high efficiency and biocompatibility.

From a synthetic perspective, 2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid exemplifies the convergence of organic synthesis and green chemistry. Researchers are increasingly exploring solvent-free or catalytic methods to produce such compounds, addressing environmental concerns while maintaining yield purity. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched in academic and industrial forums.

The pharmacological potential of this compound is another area of intense scrutiny. Preliminary studies suggest its triazole component may exhibit enzyme inhibitory activity, positioning it as a candidate for therapeutic agent development. Queries like “triazole derivatives in medicine” or “hydroxy acid applications” reflect the public’s interest in these domains, further underscoring the relevance of CAS No. 2228444-03-7.

Analytical characterization of 2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and purity assessment, which are critical for compliance with Good Manufacturing Practices (GMP). The compound’s stability under varying pH and temperature conditions is also a frequent subject of inquiry, particularly for formulators seeking excipient compatibility data.

In material science, the phenyl-triazole segment of this molecule offers intriguing possibilities for polymer modification and coating technologies. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it valuable for designing smart materials with tailored properties. Searches for “triazole-based materials” or “functionalized hydroxy acids” often lead to discussions about such applications.

Regulatory and safety profiles of CAS No. 2228444-03-7 are equally vital. While not classified as hazardous, comprehensive toxicological studies are recommended for any novel application. This aligns with global initiatives like REACH and ICH guidelines, which prioritize compound safety data. The absence of restricted functional groups in its structure simplifies its adoption across jurisdictions, a point frequently raised in patent filings and regulatory submissions.

Future research directions for 2-hydroxy-3-methyl-3-(1-phenyl-1H-1,2,3-triazol-4-yl)butanoic acid may explore its structure-activity relationships (SAR) or formulation optimization. As the scientific community continues to investigate multi-functional compounds, this molecule’s dual hydrophilic-lipophilic balance (HLB) could unlock further innovations in drug delivery systems or biodegradable materials.